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Compound of Interest

Compound Name: 2-Oxa-7-azaspiro[4.4]nonan-1-one

Cat. No.: B567585 Get Quote

An In-depth Technical Guide to 2-Oxa-7-azaspiro[4.4]nonan-1-one

This guide provides a comprehensive overview of 2-Oxa-7-azaspiro[4.4]nonan-1-one, a

heterocyclic compound featuring a spirocyclic scaffold. The document is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry, offering insights into its structure, properties, and synthesis of related compounds.

Introduction to Spirocyclic Scaffolds
Spirocyclic scaffolds, characterized by two rings sharing a single atom, are of increasing

importance in medicinal and organic chemistry.[1] Their inherent three-dimensional structure

provides access to a broader chemical space compared to their planar aromatic counterparts.

[1] This structural rigidity and complexity can result in improved binding affinity and selectivity

for biological targets.[1] Furthermore, the incorporation of spirocyclic motifs can positively

influence a molecule's physicochemical properties, such as solubility and metabolic stability,

which are crucial for the development of new therapeutic agents.[1]

Chemical Structure and IUPAC Name
The compound 2-Oxa-7-azaspiro[4.4]nonan-1-one is a heterocyclic compound. Its IUPAC

name precisely describes its molecular architecture.[1]

spiro[4.4]nonane: This indicates a spirocyclic system composed of two five-membered rings

joined by a single spiro atom, totaling nine atoms in the bicyclic system.[1]
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2-Oxa: This prefix specifies that an oxygen atom replaces the carbon at the second position

of the spirocyclic framework.[1]

7-Aza: This prefix indicates that a nitrogen atom is located at the seventh position.[1]

-1-one: This suffix denotes a carbonyl group (C=O) at the first position of the scaffold.[1]

Below is a diagram illustrating the relationship between the IUPAC name and the compound's

structure.

Structure of 2-Oxa-7-azaspiro[4.4]nonan-1-one
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A diagram correlating the IUPAC name to the chemical structure.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Oxa-7-
azaspiro[4.4]nonan-1-one.

Property Value Source

CAS Number 1309588-02-0 [1][2][3]

Molecular Formula C₇H₁₁NO₂ [1][2][3]

Molecular Weight 141.17 g/mol [1]

Physical Form Solid [3]

Note: Detailed experimental data such as melting point, boiling point, and solubility are not

readily available in the cited literature.

Experimental Protocols: Synthesis of a Related
Scaffold
While a specific experimental protocol for the synthesis of 2-Oxa-7-azaspiro[4.4]nonan-1-one
is not detailed in the available literature, a one-pot synthesis for the closely related 2-Oxa-7-

azaspiro[4.4]nonane-8,9-diones has been reported. This method utilizes a Manganese(III)-

based oxidation reaction.[4]

Representative Protocol: Mn(III)-Based Synthesis of 2-
Oxa-7-azaspiro[4.4]nonane-8,9-diones[4]
This protocol describes the reaction of 1,1-diarylethenes with 4-acylpyrrolidine-2,3-diones

mediated by manganese(III) acetate.

Materials:

1,1-Diarylethene derivative
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4-Acylpyrrolidine-2,3-dione derivative

Manganese(III) acetate (Mn(OAc)₃)

Glacial acetic acid (solvent)

Procedure:

A mixture of the 1,1-diarylethene and the 4-acylpyrrolidine-2,3-dione is dissolved in glacial

acetic acid in a reaction vessel.

Manganese(III) acetate is added to the solution.

The reaction is stirred at a specified temperature (e.g., room temperature) under a dry air

stream.

The reaction progress is monitored by an appropriate technique (e.g., Thin Layer

Chromatography).

Upon completion, the reaction mixture is worked up. This typically involves quenching the

reaction, extracting the product with a suitable organic solvent, and washing the organic

layer.

The crude product is purified, for example, by column chromatography, to yield the 2-Oxa-7-

azaspiro[4.4]nonane-8,9-dione.

The pyrrolidinedione ring remains intact during this process and forms one of the two rings of

the final spirocyclic scaffold.[4]

Visualization of Synthetic Workflow
The following diagram illustrates the general workflow for the synthesis of 2-Oxa-7-

azaspiro[4.4]nonane-8,9-diones.
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General Workflow for Mn(III)-Based Synthesis
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A general workflow for the synthesis of a related spiro-compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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